3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide

• IUPAC Name: N-[4-(methanesulfonamido)phenyl]sulfonyl-3-methylbutanamide
• InChI: InChI=1S/C12H18N2O5S2/c1-9(2)8-12(15)14-21(18,19)11-6-4-10(5-7-11)13-20(3,16)17/h4-7,9,13H,8H2,1-3H3,(H,14,15)
• InChI Key: SZCAMVOJGGTTTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C
• Molecular Formula: C12H18N2O5S2
• Molecular Weight: 334.4 g/mol

Description

3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide is a chemical compound that belongs to the class of sulfonamide drugs. It is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. The compound has gained significant attention in scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide involves the inhibition of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. By inhibiting this enzyme, the compound reduces the production of aqueous humor, which is a fluid that fills the anterior chamber of the eye and contributes to intraocular pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide are primarily related to its inhibition of carbonic anhydrase. The compound has been shown to effectively reduce intraocular pressure in patients with glaucoma, which can help prevent further damage to the optic nerve and preserve vision.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide for lab experiments is its potent inhibition of carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one limitation of the compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide. One area of interest is in the development of new drugs that target carbonic anhydrase for the treatment of various diseases, including glaucoma, epilepsy, and cancer. Another potential direction is in the study of the compound's effects on other physiological processes, such as acid-base balance in the body. Finally, further research is needed to better understand the limitations and potential applications of 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide in scientific research.

Synthesis Methods

The synthesis of 3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide involves the reaction of 4-aminobenzenesulfonamide with 3-methylbutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the treatment of glaucoma, a condition that causes damage to the optic nerve and can lead to blindness. The compound has been shown to effectively lower intraocular pressure, which is a major risk factor for the development and progression of glaucoma.